3-(3-(Methylsulfonyl)-1H-pyrrol-2-yl)aniline

• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: 3-(3-methylsulfonyl-1H-pyrrol-2-yl)aniline
• InChI: InChI=1S/C11H12N2O2S/c1-16(14,15)10-5-6-13-11(10)8-3-2-4-9(12)7-8/h2-7,13H,12H2,1H3
• InChI Key: JKNUWYFTINLQMI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(NC=C1)C2=CC(=CC=C2)N

Description

3-(3-(Methylsulfonyl)-1H-pyrrol-2-yl)aniline is an organic compound that features a pyrrole ring substituted with a methylsulfonyl group and an aniline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-(Methylsulfonyl)-1H-pyrrol-2-yl)aniline can be achieved through several synthetic routes. The reaction conditions typically involve the use of a palladium catalyst, a base such as potassium carbonate, and a suitable solvent like dimethylformamide (DMF) under an inert atmosphere .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Optimization of reaction parameters such as temperature, pressure, and reactant concentrations is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

3-(3-(Methylsulfonyl)-1H-pyrrol-2-yl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the methylsulfonyl group to a methylthio group using reducing agents such as lithium aluminum hydride.

Substitution: The aniline moiety can participate in electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Lithium aluminum hydride

Substitution: Nitric acid, sulfuric acid, halogens

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Methylthio derivatives

Substitution: Nitro, sulfonyl, and halogenated derivatives

Scientific Research Applications

3-(3-(Methylsulfonyl)-1H-pyrrol-2-yl)aniline has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including anti-inflammatory and antimicrobial properties.

Medicine: Explored as a potential drug candidate due to its ability to interact with specific biological targets.

Industry: Utilized in the development of materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 3-(3-(Methylsulfonyl)-1H-pyrrol-2-yl)aniline involves its interaction with specific molecular targets. The compound can act as an inhibitor of certain enzymes or receptors, modulating their activity and leading to various biological effects . The pathways involved may include inhibition of cyclooxygenase (COX) enzymes, leading to reduced production of pro-inflammatory mediators .

Comparison with Similar Compounds

Similar Compounds

3-(Methylsulfonyl)aniline: Similar structure but lacks the pyrrole ring.

4-(Methylsulfonyl)aniline: Positional isomer with the methylsulfonyl group at the para position.

2-(Methylsulfonyl)pyrrole: Similar structure but lacks the aniline moiety.

Uniqueness

3-(3-(Methylsulfonyl)-1H-pyrrol-2-yl)aniline is unique due to the presence of both the pyrrole ring and the aniline moiety, which confer distinct chemical and biological properties